1-(3-(5-(furan-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)-3-(1H-indol-3-yl)propan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(3-(5-(furan-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)-3-(1H-indol-3-yl)propan-1-one is a useful research compound. Its molecular formula is C21H20N4O3 and its molecular weight is 376.416. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Heterocyclic Compounds in Scientific Research
Heterocyclic compounds, such as those containing furan, oxadiazole, pyrrolidine, and indole rings, are of significant interest in various areas of scientific research due to their diverse biological activities and potential therapeutic applications.
1. Pharmacological Activities
Many heterocyclic compounds exhibit a wide range of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties. For instance, heterocyclic aromatic amines (HAAs) like PhIP are known carcinogens found in cooked meats and can be studied for their effects on human health, including their metabolism and potential toxicity mechanisms (Turesky et al., 2015).
2. Environmental Impact and Toxicity
The presence and impact of heterocyclic compounds in the environment, especially those with potential toxic effects like dioxins and furans, are significant areas of research. Studies aim to understand their sources, distribution, and long-term effects on human health and the environment (Flesch-Janys et al., 1995).
3. Drug Metabolism and Pharmacokinetics
Research into the metabolism and pharmacokinetics of heterocyclic compounds is crucial for drug development. Understanding how these compounds are metabolized in the body can inform their safety, efficacy, and potential drug interactions. For example, studies on dihydropyrimidine dehydrogenase (DPD) deficiency provide insights into the metabolism of fluorouracil, a drug used in cancer treatment, highlighting the importance of genetic screening for preventing severe drug-induced toxicity (Harris et al., 1991).
4. Analytical and Detection Methods
Advancements in analytical techniques for detecting heterocyclic compounds in biological samples are vital for both environmental monitoring and clinical diagnostics. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are used to quantify compounds like indoxyl sulfate in uremic serum, aiding in the assessment of renal function and exposure to toxic substances (Niwa et al., 1988).
properties
IUPAC Name |
1-[3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidin-1-yl]-3-(1H-indol-3-yl)propan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N4O3/c26-19(8-7-14-12-22-17-5-2-1-4-16(14)17)25-10-9-15(13-25)20-23-21(28-24-20)18-6-3-11-27-18/h1-6,11-12,15,22H,7-10,13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WCXBNPPKEOOPBG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1C2=NOC(=N2)C3=CC=CO3)C(=O)CCC4=CNC5=CC=CC=C54 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.